Cas no 406-11-1 (1,3-bis(2,2,2-trifluoroethyl)urea)

• Product name: 1,3-bis(2,2,2-trifluoroethyl)urea
• CAS No: 406-11-1
• MF: C₅H₆N₂OF₆
• MW: 224.10434
• CID: 1512711
• PubChem ID: 251729

1,3-bis(2,2,2-trifluoroethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(2,2,2-trifluoroethyl)urea
• N,N'-Bis-&lt
• 2,2,2-trifluor-ethyl&gt
• -harnstoff
• N,N'-Bis-(2,2,2-trifluor-aethyl)-harnstoff
• NSC72449
• AC1L5KHT
• N,N'-bis-(2,2,2-trifluoroethyl)urea
• KST-1B4969
• AR-1B6573
• N,N'-bis-(2,2,2-trifluoro-ethyl)-urea
• AC1Q4K7Q
• AG-K-67323
• CTK4I3426
• N,N'-Bis-< 2,2,2-trifluor-ethyl> -harnstoff; N,N'-Bis-(2,2,2-trifluor-aethyl)-harnstoff; NSC72449; AC1L5KHT; N,N'-bis-(2,2,2-trifluoroethyl)urea; KST-1B4969; AR-1B6573; N,N'-bis-(2,2,2-trifluoro-ethyl)-urea; AC1Q4K7Q; AG-K-67323; CTK4I3426;
• SCHEMBL9348376
• Urea, 1,3-bis (2,2,2-trifluoroethyl)-
• 406-11-1
• NSC-72449
• NLTKGUVQZXMRSZ-UHFFFAOYSA-N
• DTXSID40291016

• Inchi： InChI=1S/C5H6F6N2O/c6-4(7,8)1-12-3(14)13-2-5(9,10)11/h1-2H2,(H2,12,13,14)
• InChI Key： NLTKGUVQZXMRSZ-UHFFFAOYSA-N
• SMILES： C(C(F)(F)F)NC(=O)NCC(F)(F)F

Computed Properties

• Exact Mass: 224.03848
• Monoisotopic Mass: 224.03843179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13
• LogP: 2.19200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas